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Compound of Interest

Compound Name: Indisperse

Cat. No.: B038167

This technical guide provides a comprehensive overview of the elemental composition of
Indisperse, a dispersed-phase, high-copper dental amalgam. The information is curated for
researchers, scientists, and drug development professionals, with a focus on quantitative data,
experimental protocols, and the logical relationships between the material's components.

Core Composition of Indisperse Amalgam

Indisperse is classified as a high-copper, admixed dental amalgam. This means its alloy
powder is a blend of at least two different types of particles: a lathe-cut conventional amalgam
alloy (primarily silver-tin) and spherical silver-copper eutectic particles.[1] A key characteristic of
the Indisperse brand is the inclusion of indium in its formulation to enhance its physical and
mechanical properties.[2][3]

While the precise proprietary composition of the commercially available Indisperse alloy may
vary, the scientific literature indicates formulations containing 5%, 10%, and even up to 14%
indium have been studied.[2][4] The base alloy composition is consistent with that of other
high-copper dispersed-phase amalgams.

The elemental composition of the Indisperse alloy powder, before amalgamation with mercury,
is summarized in the table below. This data is synthesized from typical compositions of high-
copper admixed amalgams and specific mentions of Indisperse in research articles.
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Percentage by Function in the

Element Symbol .
Weight (%) Amalgam

Increases strength,
setting expansion, and

Silver Ag 40 - 60% i )
corrosion resistance.

[5]

Causes setting
contraction,

Tin Sn 27 - 30% decreases strength
and corrosion

resistance.[5]

Increases strength,

hardness, and
Copper Cu 13 -30% reduces corrosion by

eliminating the

gamma-2 phase.[5]

Reduces mercury
vapor release,

Indium In 5-14% improves wetting, and
enhances clinical

performance.[2][4]

Acts as a deoxidizer

i during manufacturing
Zinc Zn 0-1% o
and can inhibit

corrosion.[5]

Table 1: Elemental Composition of Indisperse Alloy Powder

After amalgamation, the alloy powder reacts with approximately 42-50% liquid mercury (Hg) by
weight to form the final restorative material.[6]

Experimental Protocols for Elemental Analysis
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The determination of the elemental composition of dental amalgams like Indisperse is
governed by standardized testing protocols and advanced analytical techniques to ensure
quality and compliance with international standards.

Standardized Testing

o ANSI/ADA Specification No. 1 (ISO 1559): This standard outlines the requirements and test
methods for dental amalgam alloys. It specifies the acceptable ranges for the elemental
composition and physical properties of the material.[6][7] The analysis is typically performed
on the pre-amalgamated alloy powder.

Analytical Techniques

o Atomic Absorption Spectroscopy (AAS): This is a common and reliable method for
determining the concentration of specific metallic elements. The alloy sample is dissolved in
acid, and the solution is then aspirated into a flame or graphite furnace. The absorption of
light by the atoms of the element of interest is measured and compared to standards of
known concentration.

» X-ray Fluorescence (XRF): A non-destructive technique used to determine the elemental
composition of materials. The sample is irradiated with high-energy X-rays, causing the
atoms to emit characteristic secondary (or fluorescent) X-rays. The energy and intensity of
these emitted X-rays are used to identify and quantify the elements present.

 Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): A highly sensitive method
capable of detecting trace elements. The sample is introduced into an inductively coupled
plasma, which ionizes the atoms. These ions are then passed through a mass spectrometer,
which separates them based on their mass-to-charge ratio, allowing for precise elemental
and isotopic analysis.

» Electron Probe Microanalysis (EPMA): This technique is used to determine the chemical
composition of small, specific areas of a sample. A focused beam of electrons is used to
excite the atoms in the sample, which then emit characteristic X-rays. By analyzing the X-ray
spectrum, the elemental composition of the targeted area can be determined. This is
particularly useful for analyzing the different phases within the set amalgam.[8]
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» X-ray Diffraction (XRD): While not providing elemental percentages directly, XRD is crucial
for identifying the different crystalline phases present in the amalgam alloy and the set
amalgam (e.g., gamma, gamma-1, eta phases). This information is vital for understanding
the material's properties and performance.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the elemental components of
Indisperse amalgam and their contribution to the final properties of the restorative material.
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Indisperse Alloy Powder
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Caption: Elemental contributions to Indisperse amalgam properties.

Conclusion
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Indisperse amalgam is a sophisticated, high-copper, dispersed-phase restorative material with
the notable addition of indium to its alloy. This composition is designed to maximize strength,
and corrosion resistance, and minimize creep, while also addressing concerns about mercury
vapor. The elemental composition is rigorously controlled and can be verified through a suite of
standardized and advanced analytical techniques, ensuring a reliable and durable clinical
performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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